Cas no 1540767-94-9 (2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid)

• Product Name: 2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid
• CAS No: 1540767-94-9
• MF: C₁₁H₈ClNO₃
• MW: 237.639122009277
• CID: 5465674
• PubChem ID: 83499002
• Update Time: 2025-09-27

2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-formyl-1H-indole-1-acetic acid
• 2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid

• Inchi： 1S/C11H8ClNO3/c12-8-1-2-10-9(3-8)7(6-14)4-13(10)5-11(15)16/h1-4,6H,5H2,(H,15,16)
• InChI Key： NSBPFTDQVMMILP-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C=C(Cl)C=C2)C(C=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid

Compound CAS No. 1540767-94-9: 2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid

2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid, a compound with the CAS registry number 1540767-94-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule's structure features a chloro-substituted indole ring fused with an acetic acid moiety, creating a unique chemical framework that contributes to its potential therapeutic applications.

Recent studies have highlighted the antiproliferative properties of 2-(5-chloro-3-formyl-1H-indol-1-yl)acetic acid, particularly in the context of cancer research. Preclinical experiments have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those resistant to conventional chemotherapy agents. The mechanism of action appears to involve modulation of key signaling pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. These findings suggest that CAS No. 1540767-94-9 could serve as a lead compound for the development of novel anticancer therapies.

In addition to its oncological applications, 2-(5-chloro-3-formyl-1H-indol-1-yli)acetic acid has also been investigated for its potential role in neurodegenerative diseases. Research indicates that this compound may possess neuroprotective properties, potentially mitigating oxidative stress and inflammation in neuronal cells. This dual functionality underscores the compound's versatility and positions it as a promising candidate for multi-target drug design.

The synthesis of CAS No. 1540767-94-9 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure samples, which are crucial for pharmacokinetic studies and preclinical testing. The compound's chemical stability and solubility properties have also been optimized through structural modifications, enhancing its bioavailability and suitability for therapeutic use.

From an analytical standpoint, 2-(5-chloro-3-formyl-H-indol-yli)acetic acid has been extensively characterized using advanced spectroscopic techniques, including NMR, IR, and mass spectrometry. These analyses have confirmed the compound's purity and structural integrity, providing a robust foundation for further research and development.

In conclusion, CAS No. 1540767-94-9, or 2-(5-chloro-H-indol-yli)acetic acid, represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its demonstrated biological activities, positions it as a valuable asset in the pursuit of innovative therapeutic solutions across multiple disease domains.